Cas no 863605-35-0 (3-(4-fluorophenyl)-1-methyl-1H-pyrazole)
863605-35-0 structure
Product Name:3-(4-fluorophenyl)-1-methyl-1H-pyrazole
CAS No:863605-35-0
MF:C10H9FN2
MW:176.190265417099
CID:3030763
PubChem ID:66868800
Update Time:2025-04-21
3-(4-fluorophenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-fluorophenyl)-1-methyl-1H-pyrazole
- 863605-35-0
- XCWRMRZJDBUEMQ-UHFFFAOYSA-N
- 4-Fluorophenyl-1-methyl-1H-pyrazole
- SCHEMBL989300
-
- Inchi： 1S/C10H9FN2/c1-13-7-6-10(12-13)8-2-4-9(11)5-3-8/h2-7H,1H3
- InChI Key： XCWRMRZJDBUEMQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C=CN(C)N=1
Computed Properties
- Exact Mass: 176.07497646g/mol
- Monoisotopic Mass: 176.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.8Ų
3-(4-fluorophenyl)-1-methyl-1H-pyrazole Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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